Cas no 2229373-22-0 (4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide)

• Product Name: 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide
• CAS No: 2229373-22-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5937711
• PubChem ID: 165648782
• Update Time: 2025-06-13

4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide
• EN300-1749342
• 2229373-22-0

• Inchi： 1S/C12H14N2O2/c1-14(2)12(16)10-5-3-9(4-6-10)11(15)7-8-13/h3-6,11,15H,7H2,1-2H3
• InChI Key： GELZGNPCGWCSGM-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.3Ų

Additional information on 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide

Exploring 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide (CAS No. 2229373-22-0): A Comprehensive Overview

In the realm of specialty chemicals, 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide (CAS No. 2229373-22-0) has garnered significant attention for its unique structural properties and potential applications. This compound, often abbreviated for convenience, features a cyano group and a hydroxyethyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for high-performance intermediates.

The molecular structure of 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide includes a benzamide core, a common scaffold in drug discovery. This feature has sparked interest in its potential as a building block for bioactive molecules. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders. Such findings resonate with current trends in precision medicine and targeted therapy, where tailored compounds are essential for advancing treatment options.

From a synthetic perspective, the cyano group in CAS No. 2229373-22-0 offers opportunities for further functionalization, making it a valuable intermediate in multistep synthesis. Chemists leverage its reactivity to create derivatives with enhanced properties, such as improved solubility or stability. This adaptability is particularly relevant in the context of green chemistry, where efficient and sustainable synthetic routes are prioritized. Industry leaders are also investigating its use in catalysis and polymer chemistry, further broadening its applicability.

In the pharmaceutical sector, 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide is being studied for its potential as a prodrug or metabolite in drug development. Its ability to undergo controlled hydrolysis or enzymatic conversion makes it a candidate for improving drug delivery systems. This aligns with the rising focus on patient-centric formulations and extended-release technologies, addressing unmet medical needs. Additionally, its low toxicity profile in preliminary assays positions it favorably for further preclinical evaluation.

The agrochemical industry has also taken note of this compound, particularly for its potential as a plant growth regulator or pest control agent. Its structural motifs resemble those of known bioactive molecules, suggesting possible applications in sustainable agriculture. With global emphasis on food security and environmental stewardship, researchers are exploring its efficacy in enhancing crop yields while minimizing ecological impact. Such investigations are critical in the era of climate-resilient farming.

Material scientists are examining CAS No. 2229373-22-0 for its role in designing advanced polymers and functional materials. Its incorporation into polymer chains can impart desirable characteristics, such as thermal stability or mechanical strength. This is particularly relevant for industries like electronics and aerospace, where high-performance materials are in demand. The compound’s compatibility with nanotechnology applications further expands its potential, offering avenues for innovation in smart materials.

Quality control and analytical methods for 4-(2-cyano-1-hydroxyethyl)-N,N-dimethylbenzamide are equally important. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These protocols are vital for meeting regulatory standards, especially in GMP-compliant production. As the compound gains traction, standardized analytical workflows will be essential for maintaining supply chain integrity and fostering trust among stakeholders.

Looking ahead, the future of CAS No. 2229373-22-0 appears promising, with ongoing research uncovering new applications. Its intersection with emerging technologies like AI-driven drug discovery and automated synthesis underscores its relevance in modern science. By addressing key challenges such as scalability and cost-effectiveness, this compound could become a cornerstone in multiple industries, driving innovation and sustainability.